Cas no 78016-98-5 (2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid)
78016-98-5 structure
Product Name:2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid
CAS No:78016-98-5
MF:C5H3F3N2O2
MW:180.084731340408
MDL:MFCD10696306
CID:828120
PubChem ID:12699991
Update Time:2025-04-19
2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid
- 1H-IMIDAZOLE-5-CARBOXYLIC ACID, 2-(TRIFLUOROMETHYL)-
- 2-Trifluoromethylimidazole-4-carboxylic acid
- 2-(trifluoromethyl)-1H-imidazole-4-carboxylic acid
- FCH3483531
- AB57005
- AX8232001
- AB0068777
- Z5122
- ST24021920
- 016T985
- 1H-Imidazole-5-carboxylic acid,2-(trifluoromethyl)-
- A865111
- SCHEMBL23833726
- AC-25202
- CS-0005586
- FS-3657
- SCHEMBL21617985
- MFCD10696306
- AKOS025401751
- DQPSZGHYQKCZEY-UHFFFAOYSA-N
- DTXSID30507335
- 2-(Trifluoromethyl)-1H-imidazole-5-carboxylicacid
- 2-(Trifluoromethyl)imidazole-4-Carboxylic Acid
- 78016-98-5
- AKOS016004526
-
- MDL: MFCD10696306
- Inchi: 1S/C5H3F3N2O2/c6-5(7,8)4-9-1-2(10-4)3(11)12/h1H,(H,9,10)(H,11,12)
- InChI Key: DQPSZGHYQKCZEY-UHFFFAOYSA-N
- SMILES: FC(C1=NC=C(C(=O)O)N1)(F)F
Computed Properties
- Exact Mass: 180.01500
- Monoisotopic Mass: 180.01466183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
- XLogP3: 0.8
Experimental Properties
- Density: 1.682
- Boiling Point: 350.7±42.0 °C at 760 mmHg
- Flash Point: 165.9±27.9 °C
- Refractive Index: 1.485
- PSA: 65.98000
- LogP: 1.12670
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EF319-200mg |
2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid |
78016-98-5 | 96% | 200mg |
455.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EF319-1g |
2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid |
78016-98-5 | 96% | 1g |
1594.0CNY | 2021-08-04 | |
| Alichem | A069003260-5g |
2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid |
78016-98-5 | 95% | 5g |
$891.31 | 2023-09-01 | |
| Alichem | A069003260-10g |
2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid |
78016-98-5 | 95% | 10g |
$1122.11 | 2023-09-01 | |
| Alichem | A069003260-25g |
2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid |
78016-98-5 | 95% | 25g |
$2020.00 | 2023-09-01 | |
| TRC | T895810-50mg |
2-(Trifluoromethyl)-1H-imidazole-5-carboxylic Acid |
78016-98-5 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T895810-100mg |
2-(Trifluoromethyl)-1H-imidazole-5-carboxylic Acid |
78016-98-5 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T895810-500mg |
2-(Trifluoromethyl)-1H-imidazole-5-carboxylic Acid |
78016-98-5 | 500mg |
$ 210.00 | 2022-06-02 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD232001-100mg |
2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid |
78016-98-5 | 96% | 100mg |
¥333.0 | 2022-02-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD232001-250mg |
2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid |
78016-98-5 | 96% | 250mg |
¥499.0 | 2022-02-28 |
2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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